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Compound of Interest

Compound Name: 5-Bromo-2-hydrazinopyridine

Cat. No.: B1279471

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It
is not a substitute for a comprehensive Safety Data Sheet (SDS) and should be used in
conjunction with official safety documentation and established laboratory safety protocols.

Executive Summary

5-Bromo-2-hydrazinopyridine is a heterocyclic organic compound with applications in
pharmaceutical synthesis and research. Due to the presence of a hydrazine moiety and a
brominated pyridine ring, this compound presents significant health hazards that necessitate
stringent safety and handling protocols. This guide provides a comprehensive overview of the
known safety, handling, and toxicity information for 5-Bromo-2-hydrazinopyridine, based on
available data. While specific quantitative toxicological data for this compound is limited, this
guide extrapolates potential hazards based on its chemical structure and the known toxicology
of related compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Bromo-2-hydrazinopyridine is
presented in Table 1.

Table 1. Chemical and Physical Properties of 5-Bromo-2-hydrazinopyridine
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Property

Value

Reference(s)

Chemical Name

5-Bromo-2-hydrazinopyridine

[1]2]

Synonyms (5-bromopyridin-2-yl)hydrazine  [1][2]
CAS Number 77992-44-0 [2]
Molecular Formula CsHeBrNs [2]
Molecular Weight 188.03 g/mol [2]
White to off-white or light
Appearance yellow to light orange
crystalline solid/powder.[3][4]
Melting Point 132-137 °C [2]
Slight solubility in water;
moderate solubility in polar
Solubility organic solvents like ethanol

and dimethyl sulfoxide
(DMSO0).[3][4]

Safety and Hazard Information

5-Bromo-2-hydrazinopyridine is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

indication of its potential health risks.

GHS Classification

The GHS classification for 5-Bromo-2-hydrazinopyridine, based on aggregated data from

multiple suppliers, is summarized in Table 2.

Table 2: GHS Hazard Classification for 5-Bromo-2-hydrazinopyridine
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Percenta
Hazard GHS Signal Pictogra ge of Referenc
Category e -
Class Code Word m Notificati e(s)

ons

Acute
Toxicity 3 H301 Danger 97.6% [1][5]
(Oral)

Skin
Corrosion/l 2 H315 Danger corrosive 100% [1][5]

rritation

Serious
Eye .

1 H318 Danger corrosive 97.6% [1][5]
Damage/E

ye Irritation

Specific

Target

Organ
o 3 H335 Danger | 97.6% [1][5]

Toxicity

(Single

Exposure)

Note: The percentages reflect the proportion of notifications to the ECHA C&L Inventory that
include the specified hazard classification.[1]

Hazard and Precautionary Statements

The corresponding hazard (H) and precautionary (P) statements are crucial for safe handling
and are detailed in Table 3.

Table 3: Hazard and Precautionary Statements for 5-Bromo-2-hydrazinopyridine
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Type Code Statement Reference(s)
Hazard H301 Toxic if swallowed. [1][5]
H315 Causes skin irritation. [1][5]
Causes serious eye
H318 [1][5]
damage.
May cause respirator
H335 e Y )
irritation.
) Avoid breathing
Precautionary _
) P261 dust/fume/gas/mist/iva  [5][6]
(Prevention)
pours/spray.
Wash hands
P264 thoroughly after [7]
handling.
Do not eat, drink or
P270 smoke when using [8]
this product.
Use only outdoors or
pP271 in a well-ventilated [6][8]
area.
Wear protective
gloves/protective
P280 clothing/eye [61[7]
protection/face
protection.
IF SWALLOWED:
Precautionary Immediately call a
P301+P310 [5]
(Response) POISON CENTER or
doctor/physician.
IF ON SKIN: Wash
P302+P352 with plenty of soap [51[7]

and water.
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IF INHALED: Remove

person to fresh air and

P304+P340 [6][9]
keep comfortable for
breathing.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [61[7]
lenses, if present and
easy to do. Continue
rinsing.
Immediately call a
P310 POISON CENTER or [5]
doctor/physician.
If skin irritation occurs:
P332+P313 Get medical [6][9]
advice/attention.
Take off contaminated
P362+P364 clothing and wash it [9]
before reuse.
Store in a well-
Precautionary ventilated place. Keep
P403+P233 ) ] [9]
(Storage) container tightly
closed.
P405 Store locked up. 9]
Dispose of
contents/container in
Precautionary accordance with
) P501 ) ) [6][9]
(Disposal) local/regional/national/
international
regulations.
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Handling and Storage

Proper handling and storage procedures are paramount to minimize the risk of exposure.

Personal Protective Equipment (PPE)

A comprehensive list of recommended PPE is provided in Table 4.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Reference(s)

Eye/Face Protection

Chemical safety goggles and a

face shield.

[10]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,
and other protective clothing
as necessary to prevent skin

contact.

[10]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates should be used if
engineering controls are
insufficient to maintain airborne
concentrations below exposure
limits or if irritation is

experienced.

[10]

Safe Handling Workflow

The following diagram outlines the essential steps for the safe handling of 5-Bromo-2-

hydrazinopyridine.

© 2025 BenchChem. All rights reserved. 6/13

Tech Support


https://apps.dtic.mil/sti/tr/pdf/ADA074633.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA074633.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA074633.pdf
https://www.benchchem.com/product/b1279471?utm_src=pdf-body
https://www.benchchem.com/product/b1279471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENCHE

Preparation

Consult SDS and
Risk Assessment

A

/

(Fume Hood

Verify Functionality of
Engineering Controls

, Ventilation)

A

/

Don Appro

priate PPE

(Gloves, Goggles, Lab Coat)

Han

A

lling
y

Weigh/Handl

Certified Chemi

e Compound

Exclusively in a

cal Fume Hood

A

/

Avoid Inhalation of Dust
and Contact with Skin/Eyes

A

/

Closed Whe

Keep Container Tightly

n Not in Use

Post-Handlir;

E & Disposal

Decontaminate Work Area

A

/

Dispose o

f Waste in

Designated, Labeled
Hazardous Waste Container

A

/

Contaminated

Remove and Dispose of

PPE Properly

A

/

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-hydrazinopyridine.
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Storage and Disposal

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[4][11] Keep the container tightly sealed.[4][11]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow this chemical to enter the environment.

Toxicity Information

Detailed toxicological studies on 5-Bromo-2-hydrazinopyridine are not readily available in the
public domain. The information presented here is based on its GHS classification and the
known toxicology of related hydrazine and pyridine compounds.

Acute Toxicity

o Oral: Classified as Acute Toxicity Category 3 (H301: Toxic if swallowed).[1][5] Ingestion may
cause serious adverse health effects or death.

o Dermal: No specific data is available, but skin contact should be avoided.

 Inhalation: May cause respiratory irritation (H335).[1][5]

Skin and Eye Irritation

o Skin: Causes skin irritation (H315).[1][5] Prolonged or repeated contact may lead to
dermatitis.

o Eyes: Causes serious eye damage (H318).[1][5] Contact can result in irreversible eye injury.

Chronic Toxicity and Other Health Effects

While specific data for 5-Bromo-2-hydrazinopyridine is lacking, the toxicity of its constituent
moieties provides insight into potential long-term health effects.

» Hydrazine Derivatives: Many hydrazine compounds are known to be genotoxic and are
considered potential human carcinogens.[2] They can also cause damage to the liver,
kidneys, and central nervous system upon prolonged exposure.[12][13]
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» Brominated Pyridines: Some brominated aromatic compounds have been shown to be

hepatotoxic.[14]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 5: First Aid Measures for 5-Bromo-2-hydrazinopyridine

Exposure Route

First Aid Procedure

Reference(s)

Ingestion

Do NOT induce vomiting.
Immediately call a poison
control center or physician.

Rinse mouth with water.

[5]1°]

Skin Contact

Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and
shoes. Get medical attention if

irritation persists.

[l13]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[l13]

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical attention.

[6119][13]
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Experimental Protocols (General)

Specific experimental protocols for the toxicological evaluation of 5-Bromo-2-
hydrazinopyridine are not available. However, standardized OECD guidelines are followed for
the GHS classifications. A general overview of these protocols is provided below.

Acute Oral Toxicity (General Protocol based on OECD
Guidelines)

The acute oral toxicity is typically determined using methods like the Up-and-Down Procedure
(OECD 425), Acute Toxic Class Method (OECD 423), or Fixed Dose Procedure (OECD 420).
The general steps involve:

Fasting of the test animals (usually rats) overnight.

Administration of a single dose of the substance via gavage.

Observation of the animals for signs of toxicity and mortality over a period of 14 days.

Necropsy of all animals at the end of the observation period.

Skin Irritation (General Protocol based on OECD
Guideline 404)

o Application of the test substance to a small area of shaved skin on a test animal (usually a
rabbit).

e The substance is held in contact with the skin for a specified period (e.g., 4 hours).

» Observation and scoring of skin reactions (erythema and edema) at specific time points
(e.g., 1, 24, 48, and 72 hours) after removal of the substance.

Serious Eye Damage (General Protocol based on OECD
Guideline 405)

« Instillation of a single dose of the test substance into the conjunctival sac of one eye of a test
animal (usually a rabbit).
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e The other eye serves as a control.

» Observation and scoring of ocular lesions (corneal opacity, iritis, conjunctival redness, and
chemosis) at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Postulated Metabolic Pathway and Mechanism of
Toxicity

There is no specific information on the metabolic pathway of 5-Bromo-2-hydrazinopyridine.
However, based on the metabolism of hydrazine and pyridine derivatives, a plausible pathway
can be postulated. Hydrazine derivatives are known to undergo metabolic activation, which can
lead to the formation of reactive intermediates.

Metabolic Activation Toxic Outcomes
(e.g., Cytochrome P450) Reactive Intermediates

Oxidation of .
Parent Compound Hydrazine Moiety | Free Radicals

1
Phase | \ 4

ovalent Binding to
Metaboli . . ecule
clabolsm Hydroxylation of | Electrophilic Species 3 5 s
Pyridine Ring E

5-Bromo-2-hydrazinopyridine

Click to download full resolution via product page

Caption: Postulated metabolic activation and toxicity pathway for 5-Bromo-2-
hydrazinopyridine.

The toxicity of hydrazine derivatives is often attributed to their metabolism into reactive species
that can cause cellular damage through mechanisms like covalent binding to macromolecules
and the generation of oxidative stress.[1][6] The pyridine ring can also undergo metabolic
transformations, potentially leading to the formation of toxic metabolites.[11]

Conclusion

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1279471?utm_src=pdf-body
https://www.benchchem.com/product/b1279471?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279471?utm_src=pdf-body
https://www.benchchem.com/product/b1279471?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK601911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6548516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC239453/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Bromo-2-hydrazinopyridine is a hazardous chemical that requires careful handling by
trained professionals in a controlled laboratory environment. Its acute oral toxicity, severe eye
and skin irritation potential, and respiratory irritation hazards are well-documented through its
GHS classification. While specific quantitative toxicological data and detailed experimental
protocols for this compound are not readily available, a conservative approach to safety, based
on the known hazards of hydrazine and pyridine derivatives, is strongly recommended.
Adherence to the handling, storage, and first aid procedures outlined in this guide is essential
to mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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